Cas no 2022635-45-4 (ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate)

Ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate is a heterocyclic compound featuring both pyrazole and piperidine moieties, offering versatile reactivity for pharmaceutical and chemical synthesis. Its structural framework is valuable in medicinal chemistry, particularly as a building block for bioactive molecules targeting central nervous system (CNS) disorders or enzyme modulation. The ethyl carboxylate group enhances solubility and facilitates further derivatization, while the pyrazole ring contributes to hydrogen bonding interactions, improving binding affinity in drug design. This compound exhibits stability under standard handling conditions and is compatible with a range of synthetic transformations, making it a practical intermediate for research and development applications. Its purity and well-defined structure ensure reproducibility in advanced synthetic workflows.

ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate structure

2022635-45-4 structure

Product Name:ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate

CAS No:2022635-45-4

MF:C₁₁H₁₇N₃O₂

MW:223.271582365036

CID:5973766

PubChem ID:165609848

Update Time:2025-06-14

ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate
- EN300-1734773
- 2022635-45-4
- Inchi： 1S/C11H17N3O2/c1-2-16-11(15)14-5-3-9(4-6-14)10-7-12-13-8-10/h7-9H,2-6H2,1H3,(H,12,13)
- InChI Key： DTSSJYNJHCCSLH-UHFFFAOYSA-N
- SMILES： O(CC)C(N1CCC(C2C=NNC=2)CC1)=O

Computed Properties

Exact Mass: 223.132076794g/mol
Monoisotopic Mass: 223.132076794g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 58.2Å²

ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1734773-0.05g	ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate	2022635-45-4	0.05g	$1152.0	2023-09-20
Enamine	EN300-1734773-0.1g	ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate	2022635-45-4	0.1g	$1207.0	2023-09-20
Enamine	EN300-1734773-0.25g	ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate	2022635-45-4	0.25g	$1262.0	2023-09-20
Enamine	EN300-1734773-0.5g	ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate	2022635-45-4	0.5g	$1316.0	2023-09-20
Enamine	EN300-1734773-1.0g	ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate	2022635-45-4	1g	$1371.0	2023-06-04
Enamine	EN300-1734773-2.5g	ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate	2022635-45-4	2.5g	$2688.0	2023-09-20
Enamine	EN300-1734773-5.0g	ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate	2022635-45-4	5g	$3977.0	2023-06-04
Enamine	EN300-1734773-10.0g	ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate	2022635-45-4	10g	$5897.0	2023-06-04
Enamine	EN300-1734773-1g	ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate	2022635-45-4	1g	$1371.0	2023-09-20
Enamine	EN300-1734773-5g	ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate	2022635-45-4	5g	$3977.0	2023-09-20

ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Additional information on ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate

Comprehensive Overview of Ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate (CAS No. 2022635-45-4)

Ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate (CAS No. 2022635-45-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a piperidine ring with a pyrazole moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting central nervous system (CNS) disorders and inflammatory diseases.

The molecular structure of ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate includes a carboxylate ester group, which enhances its solubility and bioavailability. This property is critical for its use in medicinal chemistry, where optimizing drug-like properties is a priority. Recent studies have explored its role as a building block for designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the growing demand for precision medicine.

In the context of sustainable chemistry, this compound has also been investigated for its potential in green synthesis methodologies. With increasing focus on environmentally friendly processes, researchers are exploring catalytic routes to produce ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate with minimal waste. This aligns with the broader industry trend toward circular economy principles and renewable feedstocks.

Another area of interest is the compound's applicability in agrochemical innovation. The pyrazole and piperidine motifs are common in pesticides and herbicides, making CAS No. 2022635-45-4 a candidate for developing next-generation crop protection agents. This is particularly relevant given the global push for sustainable agriculture and food security solutions.

From a synthetic chemistry perspective, the compound's reactivity has been studied extensively. Its N-functionalization capabilities allow for diverse derivatization, enabling the creation of libraries for high-throughput screening. This is invaluable in drug discovery pipelines, where rapid identification of lead compounds is essential. Additionally, its stability under various conditions makes it a reliable intermediate for scale-up processes.

The growing popularity of computational chemistry and AI-driven drug design has further highlighted the importance of ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate. Molecular docking studies have predicted its interactions with several biological targets, streamlining the identification of potential therapeutic applications. This synergy between wet-lab experiments and in silico modeling exemplifies modern research trends.

In summary, ethyl 4-(1H-pyrazol-4-yl)piperidine-1-carboxylate (CAS No. 2022635-45-4) is a multifaceted compound with broad relevance in pharmaceuticals, agrochemicals, and materials science. Its structural versatility, combined with advancements in synthetic methodologies and computational tools, positions it as a key player in addressing contemporary scientific challenges.